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Compound of Interest

Compound Name: Thymine-d4

Cat. No.: B132543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Thymine-d4, a deuterated internal standard essential for accurate quantification of thymine in

various research applications. This document details available suppliers, provides a

synthesized experimental protocol for its use in liquid chromatography-mass spectrometry (LC-

MS), and illustrates key biological and analytical workflows.

Introduction to Thymine-d4
Thymine-d4 is a stable isotope-labeled version of thymine, a fundamental nucleobase in DNA.

In Thymine-d4, four hydrogen atoms have been replaced with deuterium atoms. This isotopic

substitution results in a molecule that is chemically identical to thymine but has a higher

molecular weight. This property makes it an ideal internal standard for quantitative analysis by

mass spectrometry (MS). When added to a sample at a known concentration, Thymine-d4 co-

elutes with the endogenous thymine during chromatographic separation and exhibits similar

ionization efficiency in the mass spectrometer.[1] By comparing the signal intensity of the

analyte (thymine) to that of the internal standard (Thymine-d4), researchers can correct for

variations in sample preparation, injection volume, and instrument response, leading to highly

accurate and precise quantification.[1][2][3]
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A variety of chemical suppliers offer high-purity Thymine-d4 for research purposes. The

following table summarizes the offerings from several prominent suppliers to facilitate easy

comparison.

Supplier
Product
Name/Catal
og Number

CAS
Number

Isotopic
Purity/Enric
hment

Chemical
Purity

Available
Quantities

Cayman

Chemical
Thymine-d4 156054-85-2

≥99%

(deuterated

forms d1-d4)

≥98%
1 mg, 5 mg,

10 mg

Sigma-

Aldrich

(MilliporeSig

ma)

Thymine-d4

(methyl-d3,6-

d1)

156054-85-2 98 atom % D ≥99% (CP) 1 g

Cambridge

Isotope

Laboratories,

Inc.

Thymine

(α,α,α,6-D₄,

98%)

200496-79-3 98% 98% 1 g

Santa Cruz

Biotechnolog

y, Inc.

Thymine-d4

(methyl-d3,6-

d1)

156054-85-2 Not specified Not specified 100 mg

MedChemEx

press
Thymine-d4 Not specified Not specified >98%

1 mg, 5 mg,

10 mg

Toronto

Research

Chemicals

Thymine-d3 Not specified Not specified Not specified 100 mg
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This section outlines a detailed methodology for the quantification of thymine in biological

samples, such as plasma or cell extracts, using Thymine-d4 as an internal standard with liquid

chromatography-tandem mass spectrometry (LC-MS/MS). This protocol is a synthesized

representation based on common practices in the field.[4][5][6]

Materials and Reagents
Thymine standard

Thymine-d4 (internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Biological matrix (e.g., plasma, cell lysate)

Solid Phase Extraction (SPE) cartridges (optional, for sample cleanup)

Preparation of Standard Solutions
Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of thymine and

Thymine-d4 by dissolving the accurately weighed solids in a suitable solvent (e.g., methanol

or water).

Working Standard Solutions: Prepare a series of working standard solutions of thymine by

serial dilution of the primary stock solution with the appropriate solvent. These will be used to

create the calibration curve.

Internal Standard Working Solution: Prepare a working solution of Thymine-d4 at a fixed

concentration (e.g., 100 ng/mL) by diluting the primary stock solution.
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Spiking with Internal Standard: To an aliquot of the biological sample (e.g., 100 µL of plasma

or cell lysate), add a precise volume of the Thymine-d4 internal standard working solution.

[7]

Protein Precipitation: Add a protein precipitating agent, such as 3 volumes of ice-cold

acetonitrile or methanol, to the sample. Vortex vigorously for 1 minute to ensure thorough

mixing and protein precipitation.

Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at

4°C to pellet the precipitated proteins.

Supernatant Collection: Carefully transfer the supernatant to a new tube.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle

stream of nitrogen. Reconstitute the residue in a suitable volume of the mobile phase starting

condition (e.g., 100 µL of 95:5 water:acetonitrile with 0.1% formic acid).

Filtration (Optional): For cleaner samples, pass the reconstituted solution through a 0.22 µm

syringe filter before transferring to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column is commonly used for the separation of nucleobases.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A suitable gradient to separate thymine from other matrix components.

Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray

ionization (ESI+) mode.

Ionization Source Parameters: Optimize parameters such as capillary voltage, source

temperature, and gas flows.
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Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for

both thymine and Thymine-d4.

Data Analysis
Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of

thymine to the peak area of Thymine-d4 against the concentration of the thymine standards.

Quantification: Determine the concentration of thymine in the unknown samples by

interpolating the peak area ratio of thymine to Thymine-d4 from the calibration curve.

Mandatory Visualizations
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Caption: Workflow for quantitative analysis using an internal standard.
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Caption: Thymine salvage and de novo synthesis pathways.[8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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